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Compound of Interest

Compound Name:
1-(6'-Aminospiro[cyclopropane-

1,3'-indolin]-1'-yl)ethanone

Cat. No.: B1290408 Get Quote

Technical Brief: 1-(6'-Aminospiro[cyclopropane-
1,3'-indolin]-1'-yl)ethanone
For the Attention of Researchers, Scientists, and Drug Development Professionals

Introduction
This technical brief provides a summary of the currently available chemical and biological

information for the compound 1-(6'-Aminospiro[cyclopropane-1,3'-indolin]-1'-yl)ethanone.

This molecule belongs to the spiro-indoline class of heterocyclic compounds, a scaffold that

has garnered significant interest in medicinal chemistry due to the diverse biological activities

exhibited by its derivatives. This document aims to consolidate the known properties of this

specific compound and provide context based on related structures.

Chemical Properties
A search of chemical databases and scientific literature has yielded fundamental identification

parameters for 1-(6'-Aminospiro[cyclopropane-1,3'-indolin]-1'-yl)ethanone. However,

detailed experimental data on its physicochemical properties are not readily available in the

public domain.

Table 1: Physicochemical Properties of 1-(6'-Aminospiro[cyclopropane-1,3'-indolin]-1'-
yl)ethanone
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Property Value Source

CAS Number 645419-13-2 [1][2]

Molecular Formula C₁₂H₁₄N₂O [1]

Molecular Weight 202.25 g/mol [1]

IUPAC Name
1-(6'-aminospiro[cyclopropane-

1,3'-indolin]-1'-yl)ethanone
N/A

Melting Point Data not available N/A

Boiling Point Data not available N/A

Solubility Data not available N/A

Spectral Data
Detailed experimental spectral data, such as ¹H NMR, ¹³C NMR, and mass spectrometry, for 1-
(6'-Aminospiro[cyclopropane-1,3'-indolin]-1'-yl)ethanone are not available in the reviewed

literature. For reference, spectral data for related spiro[cyclopropane-1,3'-indolin]-2'-one

derivatives often show characteristic signals for the spiro-cyclopropyl and indoline moieties. For

instance, in ¹H NMR of similar compounds, the cyclopropyl protons typically appear as

multiplets in the upfield region, while the aromatic protons of the indoline ring are observed in

the downfield region.[3]

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 1-(6'-Aminospiro[cyclopropane-
1,3'-indolin]-1'-yl)ethanone has not been identified in the public literature. However, general

synthetic strategies for the broader class of spiro[cyclopropane-1,3'-indolin]-2'-ones have been

reported. These methods often involve the cyclopropanation of a suitable indolin-2-one

precursor. One common approach is the Corey-Chaykovsky reaction, where a sulfonium ylide

reacts with an α,β-unsaturated carbonyl compound to form a cyclopropane ring.[3]

A plausible, though unverified, synthetic approach for the target compound could involve the

following conceptual steps:
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Figure 1. A conceptual synthetic workflow for the target compound.

Biological Activity
There is no specific biological activity data available for 1-(6'-Aminospiro[cyclopropane-1,3'-
indolin]-1'-yl)ethanone in the reviewed literature. However, numerous studies have reported

the biological potential of the broader class of spiro[cyclopropane-1,3'-indolin]-2'-one

derivatives. These related compounds have shown promise as anticancer agents.[4] For

example, certain derivatives have been found to induce apoptosis in cancer cell lines.[4] This

suggests that the spiro[cyclopropane-1,3'-indoline] scaffold may be a valuable pharmacophore

for the development of new therapeutic agents.
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Signaling Pathways
Due to the lack of biological studies on 1-(6'-Aminospiro[cyclopropane-1,3'-indolin]-1'-
yl)ethanone, there is no information on any signaling pathways it may modulate.

Conclusion and Future Directions
1-(6'-Aminospiro[cyclopropane-1,3'-indolin]-1'-yl)ethanone is a compound for which basic

chemical identifiers are known, but a comprehensive profile of its chemical and biological

properties is lacking in the public domain. The established biological activity of related

spiro[cyclopropane-1,3'-indolin]-2'-ones suggests that this compound could be a candidate for

further investigation, particularly in the context of oncology drug discovery.

Future research efforts should focus on:

The development and publication of a robust synthetic protocol.

Full characterization of its physicochemical properties, including solubility and melting point.

Acquisition and interpretation of detailed spectral data (NMR, MS, IR).

In vitro and in vivo screening to determine its biological activity profile and potential

therapeutic applications.

This technical brief highlights the current knowledge gap and underscores the opportunity for

further research into this potentially valuable chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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